Cas no 106917-61-7 (1,3-Benzenediamine,N1-(1,1-dimethylethyl)-4-methyl-)

• Product Name: 1,3-Benzenediamine,N1-(1,1-dimethylethyl)-4-methyl-
• CAS No: 106917-61-7
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 178332
• PubChem ID: 86270
• Update Time: 2025-04-19

1,3-Benzenediamine,N1-(1,1-dimethylethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine,N1-(1,1-dimethylethyl)-4-methyl-
• 1-N-tert-butyl-4-methylbenzene-1,3-diamine
• 1,3-benzenediamine, N~1~-(1,1-dimethylethyl)-4-methyl-
• 4-N-tert-Butyl-2,4-toluenediamine
• N~1~-tert-Butyl-4-methylbenzene-1,3-diamine
• 1,3-Benzenediamine, N1-(1,1-dimethylethyl)-4-methyl-
• DTXSID5073036
• SCHEMBL271790
• AKOS012208573
• 106917-61-7

• Inchi： 1S/C11H18N2/c1-8-5-6-9(7-10(8)12)13-11(2,3)4/h5-7,13H,12H2,1-4H3
• InChI Key： JYBTVKOMMYMILH-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C)=C(C=1)N)C(C)(C)C

Computed Properties

• Exact Mass: 178.14714
• Monoisotopic Mass: 178.146999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38

Experimental Properties

• Density: 1.007
• Boiling Point: 309.4°C at 760 mmHg
• Flash Point: 164.4°C
• Refractive Index: 1.578
• PSA: 38.05
• LogP: 3.44180